3-amino-N,N-dimethylazetidine-1-sulfonamide
Overview
Description
“3-amino-N,N-dimethylazetidine-1-sulfonamide” is a chemical compound with the molecular formula C5H13N3O2S . It is available in powder form . The compound has a molecular weight of 179.24 g/mol .
Molecular Structure Analysis
The InChI code for “3-amino-N,N-dimethylazetidine-1-sulfonamide” is 1S/C5H13N3O2S.ClH/c1-7(2)11(9,10)8-3-5(6)4-8;/h5H,3-4,6H2,1-2H3;1H . This code provides a standard way to encode the compound’s molecular structure.
Scientific Research Applications
Polymer Chemistry
3-amino-N,N-dimethylazetidine-1-sulfonamide is utilized in the polymerization of ring-strained nitrogen-containing monomers. The polymers derived from these processes have significant applications, including:
- Antibacterial and Antimicrobial Coatings : These polymers can be used to create surfaces that inhibit the growth of bacteria, which is crucial in medical and food industries .
- CO2 Adsorption : Materials developed from these polymers can capture and store carbon dioxide, contributing to efforts in reducing greenhouse gas emissions .
- Chelation and Materials Templating : The polymers can form complexes with metal ions, which is useful in removing heavy metals from wastewater or creating structured materials .
- Non-viral Gene Transfection : They can be used to safely transfer genes into cells, which is a key technique in gene therapy and genetic research .
Medicinal Chemistry
In medicinal chemistry, this compound is explored for its potential therapeutic applications. While specific uses in medicine are not detailed in the available literature, the compound’s structure suggests it could be a precursor or an intermediate in the synthesis of more complex molecules with pharmacological activities .
Materials Science
The compound’s role in materials science is linked to its polymerization properties. It can contribute to the development of new materials with desirable properties such as enhanced durability, chemical resistance, or specific electrical characteristics .
Environmental Science
In environmental science, 3-amino-N,N-dimethylazetidine-1-sulfonamide may be involved in the synthesis of compounds used for environmental remediation, such as the absorption of pollutants or the development of biodegradable materials .
Biochemistry
Biochemically, the compound could be used in the study of enzyme-substrate interactions, given its unique structure. It might act as an inhibitor or a mimic of biological molecules, providing insights into biochemical pathways and processes .
Analytical Chemistry
This compound is likely used in analytical chemistry for the calibration of instruments or the development of new analytical methods, such as chromatography or mass spectrometry, due to its well-defined structure and properties .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
3-amino-N,N-dimethylazetidine-1-sulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H13N3O2S/c1-7(2)11(9,10)8-3-5(6)4-8/h5H,3-4,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSKZFYJUDRKLIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)N1CC(C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H13N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N,N-dimethylazetidine-1-sulfonamide | |
CAS RN |
1341694-50-5 |
Source
|
| Record name | 3-amino-N,N-dimethylazetidine-1-sulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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